
Physical and chemical properties of
Tetrabenazine-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabenazine-d7

Cat. No.: B1150270 Get Quote

An In-depth Technical Guide to Tetrabenazine-d7
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

Tetrabenazine-d7, its mechanism of action, and relevant experimental protocols.

Tetrabenazine-d7 is the deuterated form of Tetrabenazine, a reversible inhibitor of vesicular

monoamine transporter 2 (VMAT2) used in the management of hyperkinetic movement

disorders.[1][2] The inclusion of deuterium isotopes makes it an ideal internal standard for the

quantification of Tetrabenazine in biological samples through mass spectrometry.[3][4]

Core Physical and Chemical Properties
Tetrabenazine-d7 is a white to light yellow crystalline powder.[5] Its fundamental properties are

summarized below, providing a foundational dataset for its application in research and

development.
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Property Value Source(s)

Molecular Formula C₁₉H₂₀D₇NO₃ [3]

Molecular Weight 324.47 g/mol [2][6][7][8]

Appearance Solid [3][9]

Purity ≥98% to ≥99% [3][6]

Isotopic Purity 98% D [6]

Melting Point
126-130 °C (for non-

deuterated)
[10][11][12]

Solubility

Soluble in DMSO (to 100 mM),

ethanol (to 30 mM), and

chloroform. Sparingly soluble

in water.

[3][5][13]

Storage Temperature +4°C or -20°C [3]

Stability
≥ 4 years (when stored at

-20°C)
[3]

Mechanism of Action: VMAT2 Inhibition
Tetrabenazine's primary mechanism of action is the reversible inhibition of Vesicular

Monoamine Transporter 2 (VMAT2).[1][10][14] VMAT2 is a transport protein integrated into the

membrane of presynaptic vesicles within neurons of the central nervous system.[5] Its function

is to uptake monoamines—such as dopamine, serotonin, norepinephrine, and histamine—from

the neuronal cytoplasm into the vesicles for storage and subsequent release into the synaptic

cleft.[1][5]

By inhibiting VMAT2, Tetrabenazine depletes the stores of these monoamines.[1][14] The

unbound monoamines in the cytoplasm are metabolized by monoamine oxidase (MAO),

leading to a reduction in their overall levels. The depletion of dopamine, in particular, is

believed to be the source of Tetrabenazine's therapeutic effects in treating hyperkinetic

movement disorders like the chorea associated with Huntington's disease.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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